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carboxylic acid

CAS No.: 150766-86-2

Cat. No.: B127467

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction: 4-Anisaldehyde (or p-anisaldehyde), a methoxy-substituted benzaldehyde, is a

cornerstone intermediate in the landscape of organic synthesis. Its unique electronic and

structural properties, characterized by the electron-donating methoxy group in the para

position, render the aldehyde functionality highly reactive and amenable to a diverse array of

chemical transformations. This versatility has established 4-anisaldehyde as a critical building

block in the synthesis of a wide spectrum of high-value compounds, ranging from

pharmaceuticals and agrochemicals to fragrances and advanced materials. This technical

guide provides an in-depth exploration of the synthetic utility of 4-anisaldehyde, complete with

detailed experimental protocols, quantitative data, and mechanistic pathways to support its

application in research and development.
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A thorough understanding of the physical and spectral characteristics of 4-anisaldehyde is

fundamental to its application in synthesis. The following tables summarize these key

properties.

Table 1: Physicochemical Properties of 4-Anisaldehyde

Property Value Reference

CAS Number 123-11-5 [1]

Molecular Formula C₈H₈O₂ [1]

Molecular Weight 136.15 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Odor Sweet, floral, anise-like [2]

Melting Point -1 °C [2]

Boiling Point 248 °C [2]

Density 1.119 g/cm³ [2]

Flash Point 108 °C [2]

Table 2: Spectroscopic Data for 4-Anisaldehyde

Technique Key Data

¹H NMR (CDCl₃, 400 MHz)

δ (ppm): 9.88 (s, 1H, -CHO), 7.85 (d, J=8.8 Hz,

2H, Ar-H), 7.02 (d, J=8.8 Hz, 2H, Ar-H), 3.89 (s,

3H, -OCH₃)[2][3]

¹³C NMR (DMSO-d₆, 101 MHz)
δ (ppm): 191.3, 164.2, 131.8, 129.7, 114.5,

55.7[4]

IR (neat)
ν (cm⁻¹): 2838 (-OCH₃), 1726 (C=O), 1626

(C=C), 1605, 1513 (aromatic C=C)[5]

MS (EI)
m/z (%): 136 (M⁺, 75), 135 (100), 107 (19), 92

(21), 77 (38)
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Key Synthetic Transformations of 4-Anisaldehyde
The reactivity of 4-anisaldehyde is dominated by its aldehyde functional group, which readily

undergoes nucleophilic addition and condensation reactions. The electron-rich aromatic ring,

activated by the methoxy group, also influences the overall reactivity profile.

Carbon-Carbon Bond Forming Reactions
a) Claisen-Schmidt Condensation: This base-catalyzed condensation between an aldehyde

and a ketone is a powerful method for forming α,β-unsaturated ketones. 4-Anisaldehyde is an

excellent substrate for this reaction, leading to chalcone-like structures which are prevalent in

many biologically active molecules.

Table 3: Claisen-Schmidt Condensation of 4-Anisaldehyde with Acetone

Product Reagents & Conditions Yield

(E)-4-(4-methoxyphenyl)but-3-

en-2-one

Acetone, NaOH (10%), 25-

30°C, 2h
90%[6]

(E)-4-(4-methoxyphenyl)but-3-

en-2-one

Acetone, Sodium Tungstate

(30 mol%), Ethanol, 25°C, 24h
96%[7]

b) Knoevenagel Condensation: This reaction involves the condensation of 4-anisaldehyde with

a compound containing an active methylene group, such as malononitrile, catalyzed by a weak

base. It is a highly efficient method for the synthesis of electron-deficient alkenes.

c) Perkin Reaction: The Perkin reaction provides a route to α,β-unsaturated carboxylic acids,

specifically cinnamic acid derivatives, by reacting an aromatic aldehyde with an acid anhydride

and its corresponding carboxylate salt.

d) Wittig Reaction: The Wittig reaction is a versatile method for the synthesis of alkenes by

reacting an aldehyde with a phosphorus ylide. This reaction is particularly useful for introducing

a double bond with control over its position.

e) Grignard Reaction: The addition of organomagnesium halides (Grignard reagents) to the

carbonyl group of 4-anisaldehyde is a fundamental method for creating secondary alcohols.
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Synthesis of Heterocyclic and Bioactive Compounds
a) Schiff Base Formation: 4-Anisaldehyde readily reacts with primary amines to form Schiff

bases (imines). These compounds are not only important synthetic intermediates but also

exhibit a wide range of biological activities, including antimicrobial and anticancer properties.

Table 4: Antimicrobial Activity of a Schiff Base Derived from 4-Anisaldehyde

Compound Organism MIC (µg/mL)

Schiff Base of 4-Anisaldehyde

and p-aminophenol
Escherichia coli 250[4]

Staphylococcus aureus 62.5[4]

Candida albicans 62.5[4]

Experimental Protocols
Protocol 1: Synthesis of (E)-4-(4-methoxyphenyl)but-3-
en-2-one (Claisen-Schmidt Condensation)
Procedure: To a solution of 4-anisaldehyde (1.2 mL, 10 mmol) in acetone (15 mL) in a 100 mL

round-bottom flask equipped with a magnetic stirrer, a solution of potassium hydroxide (1.0 g)

in water (20 mL) is added gradually over 20 minutes with continuous stirring. After the addition,

the reaction mixture is stirred for an additional 20 minutes. Subsequently, 40 mL of water is

added to the flask to precipitate the product. The resulting solid is collected by vacuum

filtration, washed with water, and dried. The crude product is recrystallized from ethanol.[2]

Characterization Data for (E)-4-(4-methoxyphenyl)but-3-en-2-one:

Yield: 90%[6]

Appearance: Yellowish crystals[6]

Melting Point: 74 °C[6]

¹H NMR (CDCl₃): δ 7.69-6.37 (m, 6H), 3.83 (s, 3H), 2.35 (s, 3H)[2]
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Protocol 2: Synthesis of 4-Methoxycinnamic Acid
(Doebner Modification of Knoevenagel Condensation)
Procedure: In a 25 mL round-bottomed flask, 4-anisaldehyde (0.804 mL, 6.61 mmol), malonic

acid (1.75 g, 16.8 mmol), and β-alanine (0.10 g, 1.12 mmol) are dissolved in pyridine (3.0 mL,

37.1 mmol). The mixture is heated under reflux for 90 minutes. After cooling to room

temperature, the flask is placed in an ice bath, and 8.0 mL of concentrated HCl is slowly added.

The resulting white precipitate is collected by vacuum filtration, washed with cold water (2 x 10

mL), and dried. The product is recrystallized from absolute ethanol.[8]

Characterization Data for 4-Methoxycinnamic Acid:

Yield: 98%[8]

Appearance: White powder[8]

¹H NMR (CD₃OD, 300 MHz): δ 7.62 (d, J=16.0 Hz, 1H), 7.58-7.47 (m, 2H), 7.01-6.88 (m,

2H), 6.33 (d, J=15.9 Hz, 1H), 3.82 (s, 3H)[8]

Mandatory Visualizations
Logical Relationships in the Reactivity of 4-
Anisaldehyde
The following diagram illustrates the key reactive sites of 4-anisaldehyde and the types of

transformations it can undergo, highlighting its versatility as a synthetic intermediate.

Reactivity map of 4-Anisaldehyde.

Experimental Workflow: Synthesis and Purification
The general workflow for many syntheses involving 4-anisaldehyde follows a standard

sequence of reaction, workup, and purification, as depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.chegg.com/homework-help/questions-and-answers/1h-nmr-data-4-methoxycinnamic-acid-top-picture-gives-list-data-middle-picture-actual-1h-nm-q39523552
https://www.chegg.com/homework-help/questions-and-answers/1h-nmr-data-4-methoxycinnamic-acid-top-picture-gives-list-data-middle-picture-actual-1h-nm-q39523552
https://www.chegg.com/homework-help/questions-and-answers/1h-nmr-data-4-methoxycinnamic-acid-top-picture-gives-list-data-middle-picture-actual-1h-nm-q39523552
https://www.chegg.com/homework-help/questions-and-answers/1h-nmr-data-4-methoxycinnamic-acid-top-picture-gives-list-data-middle-picture-actual-1h-nm-q39523552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagents
(4-Anisaldehyde, etc.)
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General workflow for synthesis.
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Application in Drug Development: Antihistamine Action
Derivatives of 4-anisaldehyde are used in the synthesis of antihistamines. These drugs typically

function by blocking the H₁ histamine receptor, a G-protein coupled receptor (GPCR). The

signaling pathway initiated by histamine binding and its subsequent inhibition by an H₁

antagonist is outlined below.
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H₁ histamine receptor signaling.
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Conclusion
4-Anisaldehyde continues to be an indispensable intermediate in organic synthesis. Its

predictable reactivity, coupled with its ready availability, ensures its place in both academic

research and industrial production. The synthetic routes and applications detailed in this guide

underscore its importance and provide a practical framework for its utilization in the

development of new pharmaceuticals, fragrances, and other functional organic molecules. The

provided protocols and data serve as a valuable resource for chemists seeking to leverage the

synthetic potential of this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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